Cas no 874804-67-8 (N-(2-methoxyethyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N-(2-methoxyethyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 874804-67-8
• MF: C₁₃H₁₉N₃O₆S₂
• MW: 377.436460733414
• CID: 6374816
• PubChem ID: 16195001
• Update Time: 2025-10-28

N-(2-methoxyethyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• N-(2-methoxyethyl)-N'-[(3-thiophen-2-ylsulfonyl-1,3-oxazolidin-2-yl)methyl]oxamide
• Ethanediamide, N1-(2-methoxyethyl)-N2-[[3-(2-thienylsulfonyl)-2-oxazolidinyl]methyl]-
• SR-01000016712
• 874804-67-8
• MLS000419675
• HMS2759A10
• F1843-0311
• SMR000320495
• SR-01000016712-1
• N1-(2-methoxyethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide
• N-(2-methoxyethyl)-N'-{[3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• CHEMBL1899697
• AKOS024614154

• Inchi： 1S/C13H19N3O6S2/c1-21-6-4-14-12(17)13(18)15-9-10-16(5-7-22-10)24(19,20)11-3-2-8-23-11/h2-3,8,10H,4-7,9H2,1H3,(H,14,17)(H,15,18)
• InChI Key： XVJZCPKWLYPICL-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)C(NCC1N(S(C2SC=CC=2)(=O)=O)CCO1)=O

Computed Properties

• Exact Mass: 377.07152768g/mol
• Monoisotopic Mass: 377.07152768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• pka: 12.09±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methoxyethyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

Professional Introduction to Compound with CAS No. 874804-67-8 and Product Name: N-(2-methoxyethyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

Compound with the CAS number 874804-67-8 and the product name N-(2-methoxyethyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of functional groups such as thiophene-2-sulfonyl and oxazolidin-2-ylmethyl highlights its versatility and reactivity, making it a valuable candidate for further exploration.

The molecular framework of this compound includes a N-(2-methoxyethyl) moiety, which contributes to its solubility and bioavailability, while the ethanediamide backbone provides a scaffold for further derivatization. These structural features are critical in determining its pharmacokinetic properties and potential therapeutic effects. Recent studies have demonstrated that compounds with similar structural motifs exhibit promising activities in various biological assays, including anti-inflammatory, antimicrobial, and anticancer properties.

In the realm of medicinal chemistry, the thiophene-2-sulfonyl group is particularly noteworthy. Thiophene derivatives are well-known for their broad spectrum of biological activities and have been extensively studied for their roles in drug discovery. The sulfonyl group enhances the electrophilicity of the thiophene ring, making it susceptible to nucleophilic substitution reactions, which can be exploited to generate novel analogs with tailored properties. This reactivity has been leveraged in the synthesis of various bioactive molecules, including kinase inhibitors and protease inhibitors.

The oxazolidin-2-ylmethyl moiety further enriches the structural complexity of this compound. Oxazolidinones are heterocyclic compounds that have shown significant promise in medicinal chemistry due to their ability to mimic peptide bonds and interact with biological targets. The incorporation of an alkylamino group at the 2-position of the oxazolidinone ring enhances its binding affinity to proteins, making it an attractive scaffold for drug development. This moiety has been successfully employed in the design of antibiotics, antiviral agents, and anticancer drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with high accuracy. Molecular docking studies have been performed on N-(2-methoxyethyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide, revealing potential interactions with various protein targets. These studies suggest that this compound may inhibit enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to bind to growth factor receptors has been explored, indicating potential applications in cancer therapy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene-2-sulfonyl group necessitates careful handling of sulfonylation reactions to avoid unwanted side products. Similarly, the formation of the oxazolidinone ring requires a well-designed cyclization strategy to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and scalability.

Biological evaluation of N-(2-methoxyethyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide has revealed intriguing results. In vitro assays have demonstrated that this compound exhibits inhibitory activity against several enzymes implicated in inflammation and cancer progression. Notably, it has shown potent inhibition of COX-2, a key enzyme involved in prostaglandin synthesis and pain mediation. This suggests that it may serve as a lead compound for the development of novel anti-inflammatory agents.

Furthermore, preliminary cell-based assays have indicated that this compound possesses cytotoxic properties against various cancer cell lines. The mechanisms underlying its antitumor effects are still under investigation but may involve disruption of signaling pathways critical for cell proliferation and survival. The dual functionality provided by the thiophene-2-sulfonyl and oxazolidinone moieties appears to contribute to its broad spectrum of activity.

The pharmacokinetic profile of this compound is another area of interest. The presence of the N-(2-methoxyethyl) group enhances its solubility in both aqueous and organic solvents, facilitating formulation development for different administration routes. Additionally, preliminary data suggest that it exhibits reasonable metabolic stability, which is essential for achieving prolonged therapeutic effects.

In conclusion,N-(2-methoxyethyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into its synthesis, mechanism of action, and pharmacokinetic properties will be crucial in determining its potential as a drug candidate.